![molecular formula C21H26N2O5S B2759083 N-(2,5-dimethoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide CAS No. 1021040-35-6](/img/structure/B2759083.png)
N-(2,5-dimethoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,5-dimethoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as DPA, is a novel compound that has been gaining attention in scientific research. DPA is a piperidine-based compound that has been synthesized for its potential use in the field of neuroscience. The compound has been found to exhibit promising effects on the central nervous system, making it an attractive candidate for further research.
Scientific Research Applications
Biological Activity and Enzyme Inhibition
A significant body of research has been dedicated to synthesizing N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives and evaluating their biological activities. These compounds have shown promise in inhibiting enzymes like acetylcholinesterase and butyrylcholinesterase (AChE and BChE), as well as lipoxygenase (LOX) enzymes, indicating potential for therapeutic applications in treating diseases associated with enzyme dysfunction. For instance, Khalid et al. (2014) synthesized a series of these derivatives, which displayed promising activity against AChE, BChE, and LOX enzymes, highlighting the therapeutic potential of these compounds in neurological disorders and inflammatory conditions (Khalid et al., 2014).
Antimicrobial and Antibacterial Effects
Another avenue of research involves evaluating the antimicrobial and antibacterial efficacy of N-substituted acetamide derivatives. For example, compounds synthesized with an oxadiazole nucleus and acetamide derivatives have been assessed for their antibacterial potential, demonstrating moderate to significant inhibitory effects on various Gram-negative and Gram-positive bacterial strains. Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, revealing that some compounds, particularly those bearing a 2-methylphenyl group, were active growth inhibitors of several bacterial strains, including Salmonella typhi and Escherichia coli (Iqbal et al., 2017).
Synthesis and Characterization of Novel Derivatives
The synthesis of novel N-substituted acetamide derivatives, particularly those incorporating piperidine and sulfonamide groups, forms a significant part of research efforts in this area. These efforts aim to create compounds with enhanced biological activities through structural modifications and characterization of their chemical properties. Studies such as those by Khalid (2012) focus on synthesizing bioactive sulfonamides bearing a piperidine nucleus, which exhibit talented activity against cholinesterase, suggesting potential applications in treating diseases related to cholinergic system dysfunction (Khalid, 2012).
properties
IUPAC Name |
2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(2,5-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O5S/c1-27-17-11-12-20(28-2)19(15-17)22-21(24)14-16-8-6-7-13-23(16)29(25,26)18-9-4-3-5-10-18/h3-5,9-12,15-16H,6-8,13-14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQEMECIZNFQTIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.